Cas no 13257-12-0 (Urea,N-(2-chlorophenyl)-N'-(2,4-dimethylphenyl)-)
13257-12-0 structure
Product Name:Urea,N-(2-chlorophenyl)-N'-(2,4-dimethylphenyl)-
CAS No:13257-12-0
MF:C15H15ClN2O
MW:274.745402574539
CID:235827
PubChem ID:269031
Update Time:2025-04-19
Urea,N-(2-chlorophenyl)-N'-(2,4-dimethylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Urea,N-(2-chlorophenyl)-N'-(2,4-dimethylphenyl)-
- 1-(2-chlorophenyl)-3-(2,4-dimethylphenyl)urea
- AC1L6LK0
- AC1Q2I6C
- AC1Q3RV6
- AR-1B0680
- CTK4B7990
- KST-1B0226
- N-(2-chloro-phenyl)-N'-(2,4-dimethyl-phenyl)-urea
- N-(2-Chlor-phenyl)-N'-(2,4-dimethyl-phenyl)-harnstoff
- NSC109566
- DTXSID80296484
- 1-(2-CHLOROPHENYL)-3-(2,4-XYLYL)UREA
- AKOS024334491
- 13257-12-0
- NSC-109566
-
- Inchi: 1S/C15H15ClN2O/c1-10-7-8-13(11(2)9-10)17-15(19)18-14-6-4-3-5-12(14)16/h3-9H,1-2H3,(H2,17,18,19)
- InChI Key: UZEJGNHLLYAYGU-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1NC(NC1C=CC(C)=CC=1C)=O
Computed Properties
- Exact Mass: 274.08745
- Monoisotopic Mass: 274.087291
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 311
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 41.1
Experimental Properties
- Density: 1.281
- Boiling Point: 316.4°Cat760mmHg
- Flash Point: 145.2°C
- Refractive Index: 1.665
- PSA: 41.13
- LogP: 4.74680
Urea,N-(2-chlorophenyl)-N'-(2,4-dimethylphenyl)- Related Literature
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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